Cas no 99758-94-8 (Benzene, 1-bromo-2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-)

• Product Name: Benzene, 1-bromo-2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-
• CAS No: 99758-94-8
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 750079
• PubChem ID: 71332178
• Update Time: 2025-04-19

Benzene, 1-bromo-2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(1,1-dimethylethyl)-4,6-dimethyl-3,5-dinitro-
• 1-bromo-2-tert-butyl-4,6-dimethyl-3,5-dinitrobenzene
• DTXSID00760672
• 99758-94-8

• Inchi： 1S/C12H15BrN2O4/c1-6-9(13)8(12(3,4)5)11(15(18)19)7(2)10(6)14(16)17/h1-5H3
• InChI Key： GHDFIFRSURUDAM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=C(C)C(=C1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų